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Compound of Interest

Compound Name: Nitrosoethane

Cat. No.: B1204541

Nitrosoethane: Technical Support Center

Disclaimer: There is currently no publicly available, comprehensive Safety Data Sheet (SDS)
specifically for nitrosoethane. The information provided in this technical support center is
based on the known chemical and physical properties of nitrosoethane, as well as safety data
extrapolated from the closely related and well-documented compound, nitroethane. This guide
is intended for informational purposes only and should not be considered a substitute for a
formal risk assessment. Researchers, scientists, and drug development professionals are
strongly advised to conduct a thorough risk assessment before handling nitrosoethane and to
consult with their institution's environmental health and safety department.

Frequently Asked Questions (FAQS)
Q1: What is nitrosoethane and what are its primary hazards?

Nitrosoethane (C2HsNO) is a nitrosoalkane. While specific hazard data is limited, based on its
structure and comparison with similar compounds like nitroethane, it should be treated as a
potentially flammable, volatile, and toxic substance. The primary routes of exposure are likely
inhalation, skin contact, and eye contact.

Q2: What are the immediate first aid measures in case of exposure?

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
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attention.

o Skin Contact: Remove contaminated clothing and shoes. Immediately flush the skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops
or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Q3: How should | store nitrosoethane?

Nitrosoethane should be stored in a tightly sealed, light-resistant container in a cool, dry, and
well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents. It is
advisable to store it in a designated flammable liquids cabinet.

Q4: What personal protective equipment (PPE) should | wear when handling nitrosoethane?
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile or
neoprene) are required. Inspect gloves for any signs of degradation before use.

o Respiratory Protection: All work with nitrosoethane should be conducted in a certified
chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a
NIOSH-approved respirator with an organic vapor cartridge may be necessary, depending on
the scale of the experiment and a formal risk assessment.

Troubleshooting Guides
Issue: | smell a faint, sweet, or chemical odor in the lab.
» Possible Cause: This could indicate a leak or spill of nitrosoethane.

e Solution:
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[e]

Immediately alert others in the laboratory and evacuate the area.

o

If safe to do so, and you are trained, close the container of nitrosoethane.

Increase ventilation to the area.

[¢]

Do not re-enter the area until it has been confirmed to be safe by air monitoring.

[¢]

[e]

Review your experimental setup and handling procedures to identify the source of the
odor and prevent future occurrences.

Issue: | have spilled a small amount of nitrosoethane in the fume hood.
e Possible Cause: Accidental spillage during transfer or reaction setup.
e Solution:

o Ensure the fume hood sash is at the appropriate height.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads). Do not use combustible materials like paper towels.

o Carefully collect the absorbed material into a sealed, labeled waste container.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap
and water.

o Dispose of all contaminated materials as hazardous waste according to your institution's
guidelines.

Issue: The nitrosoethane solution appears to have changed color or developed pressure in
the container.

o Possible Cause: This could indicate decomposition of the compound. Nitrosoalkanes can be
unstable and may decompose over time, especially when exposed to light, heat, or
contaminants. Decomposition may produce gaseous products, leading to a pressure buildup.

e Solution:
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o Do not open the container.

o Carefully move the container to a secondary containment vessel in a safe, isolated

location within a fume hood.

o Contact your institution's environmental health and safety department or hazardous waste

disposal team for guidance on how to proceed. Do not attempt to neutralize or dispose of

the material yourself.

Quantitative Data

Due to the limited availability of specific data for nitrosoethane, the following table includes

some known physical and chemical properties. For comparison, data for nitroethane is also

provided.
Property Nitrosoethane Nitroethane
Chemical Formula C2HsNO C2HsNO:2
Molecular Weight 59.07 g/mol [1] 75.07 g/mol
CAS Number 925-91-7[1] 79-24-3
Appearance Not readily available Colorless, oily liquid
Boiling Point Not readily available 114 °C
Melting Point Not readily available -90 °C
Flash Point Not readily available 28 °C
Vapor Pressure Not readily available 15.6 mmHg at 20 °C

Experimental Protocols

Detailed experimental protocols involving nitrosoethane are beyond the scope of this safety

guide. All procedures should be developed and reviewed as part of a comprehensive risk

assessment process.

Visualizations
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Caption: Workflow for the safe handling of nitrosoethane.
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Caption: Emergency response procedure for a nitrosoethane incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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